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Introduction
Carbon nanodots (CNDs) are a class of quasi-spherical, fluorescent carbon-based

nanoparticles, typically smaller than 20 nm.[1] Their unique optical properties, excellent

biocompatibility, low toxicity, and high photostability make them promising candidates for a wide

range of applications, including bioimaging, sensing, drug delivery, and optoelectronics.[2][3] A

significant advancement in CND synthesis involves the use of citric acid and a nitrogen source,

which often leads to the in-situ formation of citrazinic acid and its derivatives. These molecular

fluorophores are widely believed to be responsible for the characteristic blue

photoluminescence of the resulting CNDs.[1][4]

Citrazinic acid, a dihydroxypyridine derivative, can be formed during the hydrothermal or

solvothermal treatment of citric acid with nitrogen-containing molecules like urea or ammonia.

The controlled synthesis allows for the fine-tuning of the CNDs' properties, making them highly

versatile. These application notes provide an overview of the synthesis of citrazinic acid-

based CNDs, their key properties, and detailed protocols for their synthesis and a

representative application in metal ion sensing.
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The following table summarizes the key quantitative data for CNDs synthesized from

precursors that lead to the formation of citrazinic acid derivatives.

Precursor
s

Synthesis
Method

Particle
Size (nm)

Excitatio
n Max
(nm)

Emission
Max (nm)

Quantum
Yield (QY)

Referenc
e

Citric Acid,

Ammonia

Hydrother

mal
3–15 320 409–435 26.4–51%

Citric Acid,

Polyethyle

nimine

(PEI)

Hydrother

mal

Not

Specified
355

438 (at pH

~7)

~40% (at

neutral pH)

Citric Acid,

2,3-

Diaminopyr

idine (DAP)

Hydrother

mal

Not

Specified
385

436 (at pH

~7)

~48% (at

neutral pH)

Citric Acid,

Ethylenedi

amine,

Formamide

Microwave-

assisted

Hydrother

mal

1.8–2.0
Not

Specified

Not

Specified

Not

Specified

Citric Acid,

o-

phosphoet

hanolamin

e

Heat

Treatment

Not

Specified

Not

Specified

Not

Specified
~8.45%

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Citrazinic Acid-
Based CNDs
This protocol describes a general method for synthesizing highly fluorescent CNDs using citric

acid and an amino acid as precursors, leading to the formation of citrazinic acid-related

fluorophores.
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Materials:

Citric acid (CA)

L-Leucine (Leu) or other amino acids (e.g., Tryptophan, Arginine, Alanine, Histidine)

Milli-Q water

Teflon-lined autoclave

Air oven

Centrifuge

Nylon syringe filter (0.2 µm pore size)

Dialysis membrane (e.g., 1 kDa MWCO)

Procedure:

Precursor Solution Preparation: Dissolve a specific molar ratio of citric acid and the chosen

amino acid in Milli-Q water. For example, a 1:1 molar ratio of citric acid to L-Leucine can be

used.

Hydrothermal Reaction: Transfer the homogeneous precursor solution into a Teflon-lined

autoclave and heat it at 180°C for 9 hours in an air oven. The temperature and time can be

optimized to tune the properties of the CNDs.

Purification:

After the reaction, allow the autoclave to cool down to room temperature.

Centrifuge the resulting dark brown solution at 10,000 rpm to remove larger aggregates.

Filter the supernatant through a 0.2 µm nylon syringe filter.

Dialyze the filtered solution against Milli-Q water for 24 hours using a dialysis membrane

to remove unreacted precursors and small molecular byproducts.
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Storage: Store the purified CNDs solution in a dark and cool place at 4°C.

Protocol 2: Application of CNDs for Ferric Ion (Fe³⁺)
Detection
This protocol outlines the use of the synthesized CNDs as a fluorescent probe for the selective

and sensitive detection of Fe³⁺ ions in aqueous solutions. The mechanism is based on the

fluorescence quenching of the CNDs upon interaction with Fe³⁺.

Materials:

Synthesized CNDs solution (as prepared in Protocol 1)

Ferric chloride hexahydrate (FeCl₃·6H₂O)

Milli-Q water

Other metal ion solutions (for selectivity testing, e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, etc.)

Fluorescence spectrophotometer

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of the synthesized CNDs at a concentration of 25 µg/mL in Milli-Q

water.

Prepare a stock solution of Fe³⁺ ions (e.g., 0.01 mol/L) by dissolving FeCl₃·6H₂O in Milli-Q

water. Prepare a series of diluted Fe³⁺ solutions of varying concentrations.

Fluorescence Measurement:

In a cuvette, mix a specific volume of the CNDs stock solution (e.g., 950 µL) with a small

volume of the Fe³⁺ solution (e.g., 50 µL) to achieve the desired final Fe³⁺ concentration.

The total volume should be kept constant for all measurements.
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Record the fluorescence emission spectrum of the mixture using a fluorescence

spectrophotometer. The excitation wavelength should be set at the maximum absorption

wavelength of the CNDs (e.g., 340 nm).

Use a solution of CNDs in Milli-Q water without any metal ions as a reference.

Data Analysis:

Plot the fluorescence intensity of the CNDs at their emission maximum as a function of the

Fe³⁺ concentration.

The quenching efficiency can be calculated using the Stern-Volmer equation: (F₀/F) = 1 +

Ksv[Q], where F₀ and F are the fluorescence intensities in the absence and presence of

the quencher (Fe³⁺), respectively, Ksv is the Stern-Volmer quenching constant, and [Q] is

the concentration of the quencher.

Selectivity Test: To evaluate the selectivity of the CNDs probe for Fe³⁺, repeat the

fluorescence measurements with other metal ions at the same concentration and compare

the quenching effects.
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Caption: Workflow for the hydrothermal synthesis of CNDs.
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Sensing Mechanism
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Caption: Mechanism of Fe³⁺ detection by fluorescence quenching.

Applications in Drug Development
The unique properties of citrazinic acid-derived CNDs make them highly suitable for

applications in drug development. Their excellent biocompatibility and aqueous solubility are

crucial for creating effective drug delivery systems. CNDs can act as carriers for various

therapeutic agents, potentially enhancing their bioavailability and enabling controlled, sustained

release. For instance, curcumin-loaded CNDs have demonstrated prolonged release and

improved antitumor activity. Furthermore, the intrinsic fluorescence of these nanoparticles

allows for simultaneous bioimaging, enabling the tracking of the drug delivery vehicle within
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cells and tissues. The antibacterial properties reported for some citric acid-derived CNDs also

open up possibilities for developing novel wound healing agents and antimicrobial therapies.

The ease of synthesis and tunable surface chemistry further allow for the functionalization of

CNDs to target specific cells or tissues, paving the way for more precise and effective

therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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